N-(imidazo[2,1-b][1,3]thiazol-6-ylmethyl)-4-pyridin-4-ylpiperidine-1-carboxamide

• IUPAC Name: N-(imidazo[2,1-b][1,3]thiazol-6-ylmethyl)-4-pyridin-4-ylpiperidine-1-carboxamide
• InChI: InChI=1S/C17H19N5OS/c23-16(19-11-15-12-22-9-10-24-17(22)20-15)21-7-3-14(4-8-21)13-1-5-18-6-2-13/h1-2,5-6,9-10,12,14H,3-4,7-8,11H2,(H,19,23)
• InChI Key: AKLPHILGTLQCNU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=CC=NC=C2)C(=O)NCC3=CN4C=CSC4=N3
• Molecular Formula: C17H19N5OS
• Molecular Weight: 341.4 g/mol

Description

N-(imidazo[2,1-b][1,3]thiazol-6-ylmethyl)-4-pyridin-4-ylpiperidine-1-carboxamide is a complex heterocyclic compound that features an imidazo[2,1-b][1,3]thiazole core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(imidazo[2,1-b][1,3]thiazol-6-ylmethyl)-4-pyridin-4-ylpiperidine-1-carboxamide typically involves multi-step reactions. One common method includes the cyclization of appropriate thiazole and imidazole precursors under specific conditions. For instance, a copper-catalyzed three-component reaction involving aminothiazole, benzaldehydes, and ethyl propiolate can be employed . The reaction conditions often involve the use of Cu(I) and Cu(II) triflates, which facilitate the formation of the imidazo[2,1-b][1,3]thiazole ring .

Industrial Production Methods

Industrial production of this compound may involve scalable synthetic routes that ensure high yield and purity. Techniques such as continuous flow synthesis and the use of automated reactors can be employed to optimize the production process. Additionally, green chemistry methods, which minimize the use of hazardous reagents and solvents, are increasingly being adopted in industrial settings .

Chemical Reactions Analysis

Types of Reactions

N-(imidazo[2,1-b][1,3]thiazol-6-ylmethyl)-4-pyridin-4-ylpiperidine-1-carboxamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, particularly at the piperidine and pyridine rings, using reagents like alkyl halides or acyl chlorides.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Hydrogen peroxide, potassium permanganate.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Nucleophiles: Alkyl halides, acyl chlorides.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding sulfoxides or sulfones, while reduction can lead to the formation of amines or alcohols .

Scientific Research Applications

N-(imidazo[2,1-b][1,3]thiazol-6-ylmethyl)-4-pyridin-4-ylpiperidine-1-carboxamide has a wide range of scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its anticancer, antimicrobial, and anti-inflammatory properties.

Industry: Utilized in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of N-(imidazo[2,1-b][1,3]thiazol-6-ylmethyl)-4-pyridin-4-ylpiperidine-1-carboxamide involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes by binding to their active sites or modulate receptor activity by interacting with receptor proteins. The pathways involved can include signal transduction cascades, leading to altered cellular responses .

Comparison with Similar Compounds

Similar Compounds

Levamisole: An anthelmintic drug with immunomodulatory properties.

WAY-181187: An anxiolytic agent.

Pifithrin-β: An antineoplastic agent.

Uniqueness

N-(imidazo[2,1-b][1,3]thiazol-6-ylmethyl)-4-pyridin-4-ylpiperidine-1-carboxamide is unique due to its specific structural features, which confer distinct biological activities. Its combination of imidazo[2,1-b][1,3]thiazole and piperidine-pyridine moieties allows for versatile interactions with various biological targets, making it a valuable compound for research and development .